7-Methylcoumarin

Description

7-Methylcoumarin, also known as 7-methylchromen-2-one, is a coumarin derivative with a variety of applications in scientific research and industry . It is recognized as an inhibitor for CYP2A6 and demonstrates strong hepatoprotective activity, which is attributed to its antioxidant effects . This compound is soluble in various solvents, including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone . For optimal solubility, warming the tube at 37 ℃ and shaking it in an ultrasonic bath is recommended . 7-Methylcoumarin can be stored in stock solutions below -20°C for several months .

In scientific research, 7-Methylcoumarin is used as a fluorescent probe for detecting substances like metal ions and biomolecules . It plays a role in studying enzyme activities and serves as a marker for cellular processes. Furthermore, it has potential therapeutic applications, including antioxidant, antimicrobial, and anticancer properties. A related compound, 4-Hydroxy-7-methylcoumarin, is also a fluorescent compound used in biochemistry and pharmaceuticals, particularly for enzyme activity studies and organic synthesis . Coumarins like 7-Methylcoumarin are also known for their role in fluorescent labeling of biomolecules, metal ion detection, microenvironment polarity detection, and pH detection.

The broader applications of coumarins, including 7-Methylcoumarin, extend to potential treatments for cancer, metabolic, and degenerative disorders. They are metabolized in plants and undergo conjugation reactions catalyzed by UDP-glucuronosyltransferases in the liver, which enhances their solubility and facilitates excretion. Researchers explore 7-Methylcoumarin for its bioactive properties in developing drugs targeting cancer and other diseases, and it is also utilized in assessing pollutants in water sources, serving as a sensitive indicator for environmental research .

• CAS No.: 2445-83-2
• Product Name: 7-Methylcoumarin
• Molecular Formula: C10H8O2
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 7-methylchromen-2-one
• Standard InChI: InChI=1S/C10H8O2/c1-7-2-3-8-4-5-10(11)12-9(8)6-7/h2-6H,1H3
• Standard InChIKey: DLHXRDUXNVEIEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=CC(=O)O2
• Synonyms: 7-Methylchromen-2-one
• PubChem Compound: 17131
• Last Modified: Aug 15 2023